3-Chloro-4-(2,2-difluoropropoxy)phenylamine

• IUPAC Name: 3-chloro-4-(2,2-difluoropropoxy)aniline
• InChI: InChI=1S/C9H10ClF2NO/c1-9(11,12)5-14-8-3-2-6(13)4-7(8)10/h2-4H,5,13H2,1H3
• InChI Key: AFSISFKHBCALOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=C(C=C(C=C1)N)Cl)(F)F
• Molecular Formula: C9H10ClF2NO
• Molecular Weight: 221.63 g/mol

Description

3-Chloro-4-(2,2-difluoropropoxy)phenylamine, also known as 3-chloro-4-(2,2-difluoropropoxy)aniline, is an organic compound with a molecular formula of C8H9ClF2NO. It is a colorless solid that is used in the synthesis of various organic compounds. It is also known to be an intermediate in the synthesis of pharmaceuticals and other chemicals. This compound has a variety of uses in scientific research and laboratory experiments, making it an important and versatile compound.

Scientific Research Applications

Synthesis and Characterization

• The compound 4-chloro-6(phenylamino)-1,3,5-triazin-2-yl)amino-4-(2,4 dichlorophenyl)thiazol-5-yl-diazenyl)phenyl was synthesized and characterized through various spectroscopic techniques. This study involved a detailed structural and molecular docking study on two SARS-COV-2 proteins, suggesting potential applications in the treatment of SARS-CoV-2 (Eno et al., 2022).

Reactivity Studies

• Research on 3-(2-Chloroalkyl)-2,2-dihaloaziridines, synthesized via cycloaddition of dihalocarbenes to the C=N double bond of β-chloroimines, provided insights into the reactivity of related compounds. This study contributes to the understanding of the chemical behavior of such chloroalkyl and dihalo derivatives (Shinkevich et al., 2008).

Biomarker Detection

• A study on phenylamine, an industrially relevant ingredient, utilized a lanthanide functionalized organic-inorganic hybrid material for the detection of its biological metabolite in human urine. This highlights the potential of phenylamine derivatives in developing diagnostic tools for biological monitoring (Qin & Yan, 2018).

Soil Metabolism

• The metabolism of 3-Chloro-4-methoxyaniline in soil was investigated, revealing its conversion to various compounds, potentially through a free radical mechanism. This research provides insights into the environmental behavior and degradation pathways of related chloroaniline compounds in soil environments (Briggs & Ogilvie, 1971).

Dopaminergic Activity

• A study on 6-Chloro-7,8-dihydroxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines, which are structurally related to the query compound, evaluated their potential as agonists of central and peripheral dopamine receptors. This research contributes to the understanding of dopaminergic activity in compounds with similar structural features (Pfeiffer et al., 1982).

Molecular Structure and Analysis

• The synthesis and molecular structure of 3-(2-Chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethyl-N,N-diphenylcyclopropanecarboxamide, a compound with structural similarities, was studied. This research contributes to the understanding of molecular structures and steric effects in such compounds (Yan & Liu, 2007).

Safety and Hazards

The safety data sheet for a similar compound, “3-CHLORO-4-DIFLUOROMETHOXY-PHENYLAMINE”, indicates that it is harmful if swallowed, in contact with skin, or inhaled. It may cause skin and eye irritation, and respiratory irritation. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.